Cas no 2648917-29-5 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methoxypropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methoxypropanoic acid
• CAS No: 2648917-29-5
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 5870945
• PubChem ID: 165811051
• Update Time: 2025-09-28

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648917-29-5
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-3-methoxypropanoic acid
• EN300-1571124
• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methoxypropanoic acid

• Inchi： 1S/C23H26N2O6/c1-14(21(26)25-20(13-30-2)22(27)28)11-24-23(29)31-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)/t14?,20-/m0/s1
• InChI Key： FJLMHXUUPMEYJD-LGTGAQBVSA-N
• SMILES： O(C(NCC(C)C(N[C@H](C(=O)O)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methoxypropanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methoxypropanoic Acid (CAS No. 2648917-29-5)

Compound with the chemical identifier CAS No. 2648917-29-5 and the product name (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methoxypropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical research. The intricate arrangement of functional groups, including the (2S) configuration and the presence of a fluorenylmethoxycarbonyl moiety, makes it a subject of intense study for medicinal chemists and biochemists alike.

The molecular framework of this compound consists of multiple interconnected functional units, each contributing to its unique chemical properties. The primary amine group, protected as a fluorenylmethoxycarbonyl (Fmoc) derivative, plays a crucial role in its reactivity and stability. This protection strategy is commonly employed in peptide synthesis to prevent unwanted side reactions, ensuring high fidelity in the construction of complex biomolecules.

The presence of a chiral center at the (2S) position is particularly noteworthy, as it imparts stereoselectivity to the compound. Stereoselectivity is a critical factor in pharmaceutical development, as different stereoisomers of a compound can exhibit vastly different biological activities. The specific stereochemistry of this compound has been carefully optimized to enhance its pharmacological efficacy and reduce potential side effects.

Beyond its structural significance, this compound has been explored in various preclinical studies for its potential therapeutic applications. Research indicates that it may exhibit properties relevant to the modulation of enzymatic pathways and protein interactions, making it a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in the development of novel compounds that incorporate advanced structural motifs to improve pharmacokinetic profiles and target specificity. The fluorenylmethoxycarbonyl group, for instance, not only serves as a protecting group but also contributes to the solubility and metabolic stability of the compound. These features are essential for ensuring that the drug reaches its target site effectively and remains active for an appropriate duration.

The methoxypropanoic acid moiety further enhances the compound's versatility by providing additional sites for chemical modification. This allows researchers to fine-tune the properties of the molecule, such as its solubility, binding affinity, and metabolic clearance. Such flexibility is invaluable in the iterative process of drug development, where multiple iterations are often required to achieve optimal pharmacological properties.

Current research in this field has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational modeling and high-throughput screening techniques have been instrumental in identifying lead compounds with promising therapeutic profiles. The compound under discussion has been subjected to rigorous computational analysis to predict its binding interactions with biological targets, providing valuable insights into its potential mechanisms of action.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies have been employed to construct the complex core structure efficiently. This includes techniques such as asymmetric catalysis and protecting group strategies, which are essential for achieving the desired stereochemical outcome.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only enhances stability but also influences electronic properties, affecting how the molecule interacts with biological targets. This has led to numerous fluorinated derivatives being explored as drug candidates due to their improved pharmacokinetic profiles.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-3-methoxypropanoic acid (CAS No. 2648917-29-5) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics with improved efficacy and reduced side effects.